Cas no 1394935-42-2 (N-methyl-2,3-dihydro-1H-isoindol-4-amine)

• Product Name: N-methyl-2,3-dihydro-1H-isoindol-4-amine
• CAS No: 1394935-42-2
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD23115190
• CID: 5208871
• PubChem ID: 119032031
• Update Time: 2025-05-21

N-methyl-2,3-dihydro-1H-isoindol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-4-amine, 2,3-dihydro-N-methyl-
• N-methyl-2,3-dihydro-1H-isoindol-4-amine

• MDL： MFCD23115190
• Inchi： 1S/C9H12N2/c1-10-9-4-2-3-7-5-11-6-8(7)9/h2-4,10-11H,5-6H2,1H3
• InChI Key： UIFKAXYCVSUNJT-UHFFFAOYSA-N
• SMILES： C1C2=C(C(NC)=CC=C2)CN1

Additional information on N-methyl-2,3-dihydro-1H-isoindol-4-amine

N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine: A Comprehensive Overview

The compound N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine (CAS No. 1394935-42-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique chemical properties and biological activities. The isoindole ring system, combined with the amine functionality, makes this compound a valuable subject for research in medicinal chemistry, materials science, and organic synthesis.

Recent studies have highlighted the importance of N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine in drug discovery. Its structure allows for versatile modifications, enabling researchers to explore its potential as a lead compound for treating various diseases. For instance, investigations into its pharmacokinetic properties have shown promising results, suggesting that it could serve as a basis for developing drugs with improved bioavailability and efficacy.

The synthesis of N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine involves a series of well-established organic reactions. Researchers have optimized the synthesis pathway by incorporating advanced catalytic techniques and green chemistry principles. These advancements not only enhance the yield of the compound but also reduce the environmental impact of its production process.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions. For example, its amine group can undergo alkylation or acylation reactions, opening up possibilities for functionalizing the molecule further. Additionally, the isoindole ring system can be modified through substitution or addition reactions, allowing for the creation of derivatives with tailored properties.

Recent research has also explored the application of N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Studies have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, showing potential for applications in flexible electronics and display technologies.

In terms of biological activity, N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine has shown promising results in cell-based assays. Researchers have reported that it exhibits selective activity against certain cancer cell lines, suggesting that it could be a lead compound for developing anticancer agents. Furthermore, its ability to modulate key cellular pathways makes it an attractive candidate for studying disease mechanisms at a molecular level.

The development of novel synthetic routes for N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine has been a focal point of recent research efforts. By leveraging modern synthetic methodologies such as organocatalysis and transition-metal-catalyzed reactions, chemists have been able to streamline the synthesis process while maintaining high levels of stereochemical control. These advancements not only improve the scalability of production but also pave the way for further exploration into its potential applications.

Another area where N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine has garnered significant attention is in its role as a building block for more complex molecules. Its modular structure allows chemists to construct larger and more intricate compounds by incorporating additional functional groups or substituents. This versatility makes it an invaluable tool in combinatorial chemistry and high-throughput screening campaigns.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profile of N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine. Initial findings suggest that it has a relatively low environmental impact compared to other similar compounds. However, further studies are needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, N-Methyl-2,3-Dihydro-1H-Isoindol-4-Amine (CAS No. 1394935